Cas no 2229126-36-5 (1-(3-ethynylphenyl)-4,4-difluorocyclohexan-1-amine)

• Product Name: 1-(3-ethynylphenyl)-4,4-difluorocyclohexan-1-amine
• CAS No: 2229126-36-5
• MF: C₁₄H₁₅F₂N
• MW: 235.27241063118
• CID: 6097983
• PubChem ID: 165645402
• Update Time: 2025-10-30

1-(3-ethynylphenyl)-4,4-difluorocyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3-ethynylphenyl)-4,4-difluorocyclohexan-1-amine
• 2229126-36-5
• EN300-1971158

• Inchi： 1S/C14H15F2N/c1-2-11-4-3-5-12(10-11)13(17)6-8-14(15,16)9-7-13/h1,3-5,10H,6-9,17H2
• InChI Key： JYQMURRJBUJSKU-UHFFFAOYSA-N
• SMILES： FC1(CCC(C2C=CC=C(C#C)C=2)(CC1)N)F

Computed Properties

• Exact Mass: 235.11725581g/mol
• Monoisotopic Mass: 235.11725581g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26Ų

Additional information on 1-(3-ethynylphenyl)-4,4-difluorocyclohexan-1-amine

Introduction to 1-(3-ethynylphenyl)-4,4-difluorocyclohexan-1-amine (CAS No. 2229126-36-5) and Its Emerging Applications in Chemical Biology

The compound 1-(3-ethynylphenyl)-4,4-difluorocyclohexan-1-amine (CAS No. 2229126-36-5) represents a fascinating intersection of structural complexity and biological potential, making it a subject of significant interest in the field of chemical biology. This molecule, characterized by its 3-ethynylphenyl substituent and 4,4-difluorocyclohexan-1-amine core, has garnered attention for its unique pharmacophoric features and promising applications in drug discovery and molecular imaging.

At the heart of this compound's appeal lies its meticulously designed structure. The presence of the 3-ethynylphenyl group introduces a reactive site that can participate in various chemical transformations, including Suzuki-Miyaura cross-coupling reactions, which are widely employed in the synthesis of biaryl compounds. This reactivity makes the molecule a valuable scaffold for constructing more complex derivatives with tailored biological activities. Additionally, the 4,4-difluorocyclohexan-1-amine moiety contributes to the compound's stability and lipophilicity, properties that are often critical for drug-like characteristics.

Recent advancements in computational chemistry have enabled researchers to explore the structural and electronic properties of this compound with unprecedented precision. Molecular modeling studies suggest that the 3-ethynylphenyl group can effectively engage with biological targets such as enzymes and receptors, while the 4,4-difluorocyclohexan-1-amine core provides a rigid framework that enhances binding affinity. These insights have guided the development of novel derivatives aimed at improving pharmacokinetic profiles and therapeutic efficacy.

In the realm of drug discovery, this compound has shown promise as a lead candidate for treating various neurological disorders. Preclinical studies indicate that derivatives of 1-(3-ethynylphenyl)-4,4-difluorocyclohexan-1-amine can modulate neurotransmitter pathways by interacting with specific receptor subtypes. The 3-ethynylphenyl moiety appears to be particularly important for achieving high selectivity, minimizing off-target effects. Furthermore, the incorporation of fluorine atoms enhances metabolic stability, a crucial factor in extending drug half-life and improving bioavailability.

Beyond its pharmaceutical applications, this compound has found utility in advanced materials science. The unique electronic properties of the 3-ethynylphenyl group make it an attractive candidate for designing organic semiconductors and light-emitting diodes (OLEDs). Researchers have successfully incorporated this moiety into conjugated polymers that exhibit excellent charge transport capabilities, paving the way for next-generation electronic devices. The stability provided by the 4,4-difluorocyclohexan-1-amine core ensures long-term reliability in these applications.

One particularly intriguing aspect of this molecule is its potential in photodynamic therapy (PDT). The presence of aromatic rings capable of absorbing light in the visible spectrum allows for precise targeting of cancer cells without damaging surrounding tissues. When combined with appropriate photosensitizers, derivatives of 1-(3-ethynylphenyl)-4,4-difluorocyclohexan-1-amine can generate reactive oxygen species that induce apoptosis in malignant cells. This approach holds promise for treating resistant tumors and reducing systemic toxicity associated with traditional chemotherapy.

The synthesis of this compound presents an interesting challenge due to its complex architecture. Traditional synthetic routes often involve multi-step processes that require careful optimization to achieve high yields and purity. However, recent innovations in synthetic methodologies have streamlined these procedures, making it more feasible to produce larger quantities for research purposes. Techniques such as transition-metal-catalyzed reactions have been particularly effective in constructing key functional groups without compromising efficiency.

As our understanding of molecular interactions continues to evolve, so does the potential of 1-(3-ethynylphenyl)-4,4-difluorocyclohexan-1-amine (CAS No. 2229126-36-5). Emerging research suggests that modifications to its structure could unlock new therapeutic modalities and material applications. For instance, incorporating additional fluorine atoms or exploring different substitution patterns on the phenyl ring might enhance its bioactivity or electronic properties further. These explorations underscore the dynamic nature of chemical biology and the importance of innovative molecular design.

The role of computational tools in analyzing this compound cannot be overstated. Advanced software packages allow researchers to predict how changes in its structure will affect its biological behavior or material properties. This predictive capability accelerates discovery by enabling virtual screening of thousands of potential derivatives before any wet chemistry is performed. Such high-throughput virtual experimentation is becoming increasingly integral to modern drug development pipelines.

The environmental impact of synthesizing and using this compound is another critical consideration. Efforts are underway to develop greener synthetic routes that minimize waste generation and reduce reliance on hazardous reagents. By leveraging biocatalysis or flow chemistry techniques, researchers aim to make production processes more sustainable without sacrificing yield or quality—a balance essential for both academic research and industrial applications.

In conclusion,1-(3-ethynylphenyl)-4,4-difluorocyclohexan-1-am ine (CAS No. 2229126–36–5) stands as a testament to how structural innovation can drive progress across multiple scientific disciplines。 Its unique combination of reactivity、stability、and versatility makes it a valuable tool for researchers seeking new solutions in medicine、materials science，and beyond。 As our knowledge base expands，so too will the applications derived from this remarkable molecule，offering hope for future breakthroughs that improve human health and technological capabilities。